Cas no 303985-37-7 (3-(2,6-Dichlorobenzyl)oxy-1-benzothiophene-2-carbonitrile)

• Product Name: 3-(2,6-Dichlorobenzyl)oxy-1-benzothiophene-2-carbonitrile
• CAS No: 303985-37-7
• MDL: MFCD01314780
• CID: 4644636
• Update Time: 2025-10-28

3-(2,6-Dichlorobenzyl)oxy-1-benzothiophene-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-[(2,6-DICHLOROBENZYL)OXY]-1-BENZOTHIOPHENE-2-CARBONITRILE
• 3-(2,6-Dichlorobenzyl)oxy-1-benzothiophene-2-carbonitrile

• MDL： MFCD01314780

Additional information on 3-(2,6-Dichlorobenzyl)oxy-1-benzothiophene-2-carbonitrile

Comprehensive Overview of 3-(2,6-Dichlorobenzyl)oxy-1-benzothiophene-2-carbonitrile (CAS No. 303985-37-7)

3-(2,6-Dichlorobenzyl)oxy-1-benzothiophene-2-carbonitrile (CAS No. 303985-37-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This benzothiophene derivative is characterized by its unique molecular structure, featuring a 2,6-dichlorobenzyl ether group and a carbonitrile functional group. These structural attributes contribute to its potential applications in drug discovery and advanced material synthesis.

The compound's heterocyclic core and electron-withdrawing substituents make it particularly interesting for researchers exploring small molecule inhibitors and pharmacophores. Recent studies have investigated its potential as a kinase inhibitor scaffold, with particular focus on its structure-activity relationships in medicinal chemistry applications. The presence of both chloro and cyano groups enhances its binding affinity to various biological targets while maintaining favorable physicochemical properties.

From a synthetic chemistry perspective, 303985-37-7 represents an important intermediate for constructing more complex benzothiophene-containing compounds. Its 2,6-dichlorobenzyloxy moiety provides unique steric and electronic properties that can influence molecular recognition processes. Researchers have developed optimized synthetic routes for this compound, often starting from commercially available benzothiophene precursors through sequential O-alkylation and cyanation reactions.

The compound's thermal stability and crystallinity have also made it a subject of interest in materials science. Its potential applications in organic electronics are being explored, particularly as a building block for π-conjugated systems that could be used in OLED materials or organic semiconductors. The electron-deficient nature of the carbonitrile group combined with the aromatic system creates interesting electronic properties that may be tunable through further derivatization.

Analytical characterization of 3-(2,6-Dichlorobenzyl)oxy-1-benzothiophene-2-carbonitrile typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the compound's purity and provide detailed structural information crucial for quality control in research applications. The compound generally appears as a white to off-white crystalline powder with well-defined melting point characteristics.

In the context of current research trends, this compound aligns with growing interest in privileged scaffolds for drug discovery. The benzothiophene core is recognized as a versatile pharmacophore present in several clinically approved drugs, making derivatives like 303985-37-7 valuable for structure-based drug design. Recent publications have explored its potential in addressing undruggable targets through innovative molecular docking approaches.

From a commercial perspective, 3-(2,6-Dichlorobenzyl)oxy-1-benzothiophene-2-carbonitrile is available through specialty chemical suppliers, typically in research quantities. Its pricing reflects the complexity of its synthesis and purification processes. Researchers should note that proper storage conditions (typically cool and dry environments) are essential to maintain the compound's stability over time.

The environmental and safety profile of CAS 303985-37-7 follows standard laboratory handling procedures for organic compounds. While not classified as highly hazardous, appropriate personal protective equipment should be used when handling the material. Waste disposal should comply with local regulations for halogenated organic compounds.

Future research directions for this compound may explore its potential in covalent inhibitor development, given the reactivity of its carbonitrile group. Additionally, its application in metal-organic frameworks (MOFs) or as a ligand in catalytic systems presents interesting possibilities for materials chemists. The compound's unique combination of steric bulk and electronic properties makes it a compelling subject for continued investigation across multiple scientific disciplines.

For researchers considering working with 3-(2,6-Dichlorobenzyl)oxy-1-benzothiophene-2-carbonitrile, it's important to consult recent literature for updated synthetic protocols and application examples. The compound's growing importance in medicinal chemistry is evidenced by increasing citations in patent literature and peer-reviewed journals focusing on heterocyclic chemistry and drug discovery.